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Compound of Interest

2-(Methylsulfonyl)-10h-
Compound Name:
phenothiazine

Cat. No.: B131000

An In-depth Technical Guide to 2-
(methylsulfonyl)-10H-phenothiazine

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core physical, chemical, and
biological characteristics of 2-(methylsulfonyl)-10H-phenothiazine. The information is
intended to support research and development activities by providing key data points,
experimental methodologies, and a summary of its broader class's biological interactions.

Core Chemical and Physical Characteristics

2-(methylsulfonyl)-10H-phenothiazine is a derivative of phenothiazine, a class of compounds
known for a wide range of biological activities.[1][2] The addition of a methylsulfonyl group to
the phenothiazine core modifies its electronic and steric properties, influencing its chemical
reactivity and biological interactions.

General and Physical Properties

The following table summarizes the key identifiers and physical properties of 2-
(methylsulfonyl)-10H-phenothiazine.
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Property Value Source(s)

2-(methylsulfonyl)-10H-
IUPAC Name o [3]
phenothiazine

CAS Number 23503-68-6 [31[4]
Molecular Formula C13H11NO2S:2 [31[4]
Molecular Weight 277.36 g/mol [4]
Appearance Light Yellow to Green Solid [5]
Melting Point 156.5-158.0 °C [6]
Boiling Point 524.1 £ 50.0 °C (Predicted) [6]
Density 1.363 + 0.06 g/cm? (Predicted) [6]

Room Temperature, Sealed in
Storage Temperature N [6]
Dry Conditions

Chemical and Pharmacokinetic Properties

This table outlines the chemical structure identifiers and predicted pharmacokinetic properties.

Property Value Source(s)

CS(=0)
SMILES [4]
(=0)clccc2Sc3ccccec3Nc2cl

InChl=1S/C13H11NO2S2/c1-
18(15,16)9-6-7-13-11(8-9)14-

InChl [3]
10-4-2-3-5-12(10)17-13/h2-
8,14H,1H3

pKa -3.17 + 0.20 (Predicted) [6]

- Slightly soluble in Chloroform,
Solubility [6]
DMSO, and Methanol
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Experimental Protocols

The synthesis of 2-(methylsulfonyl)-10H-phenothiazine can be achieved through various
routes. Below are detailed methodologies from cited literature.

Synthesis via C-N/C-S Coupling Reaction

This method involves a two-step process starting from 2-nitro-4-methylsulfonyl thiophenol.[7]
Step 1: Hydrogenation Reduction to 2-amino-4-methanesulfonyl thiophenol

e To a 2L hydrogenation kettle, add 450 mL of methanol and 46.6 g of 2-nitro-4-
methylsulfonylphenylsulfide.[7]

o Replace the atmosphere with nitrogen three times.[7]
» Under nitrogen protection, add 5 g of Raney nickel catalyst.[7]
» Replace the atmosphere with hydrogen three times.[7]

e Maintain the reaction under a specific hydrogen pressure and temperature until the reduction
is complete (details on pressure and temperature may vary based on specific lab setups).

o Upon completion, filter the reaction mixture to remove the catalyst.

o Concentrate the filtrate under reduced pressure to yield 2-amino-4-methanesulfonyl
thiophenol.[7]

Step 2: C-N/C-S Coupling to form 2-(methylsulfonyl)-10H-phenothiazine

e In a 100 mL reaction flask under a nitrogen atmosphere, sequentially add:

o

2.0 g (10 mmol) of 2-amino-4-methanesulfonylthiophenol

[¢]

1.8 g (12 mmol) of o-dichlorobenzene

[¢]

0.4 g (1.5 mmol) of ferric chloride hexahydrate (catalyst)

[e]

0.23 g (2 mmol) of N,N,N',N'-tetramethylethylenediamine (ligand)
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o 4.1 g (30 mmol) of potassium carbonate

o 16 mL of DMF (solvent)[7]

» Heat the reaction mixture to 110 °C for 6 hours.[7]
¢ Monitor the reaction for the conversion of the starting material.

o Upon completion, the product can be isolated and purified using standard techniques such
as crystallization or column chromatography.

Synthesis via Cyclization of Diphenylsulfide

This method involves the cyclization of a substituted diphenylsulfide.[8]

o A 2-formamido-4-(methylsulfonyl)-2'-nitro-diphenylsulfide intermediate is refluxed in the
presence of a base like anhydrous potassium carbonate in a solvent such as N,N-
dimethylformamide (DMF).[8]

e The reaction is typically refluxed for a period of 2 hours.[8]

« After reflux, the mixture is filtered.

e The filtrate is concentrated in vacuo to obtain a syrupy residue.

e This residue, containing the 10-formyl-2-(methylsulfonyl)-phenothiazine, is then hydrolyzed.

o Hydrolysis is achieved by heating the intermediate in an alcoholic potassium hydroxide
solution.[8]

e The final product, 2-(methylsulfonyl)-10H-phenothiazine, is precipitated by the addition of
water.[8]

e The precipitate is then filtered, washed with water, and dried.

Analytical Methods

The characterization and purity assessment of 2-(methylsulfonyl)-10H-phenothiazine
typically involve standard analytical techniques.
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e High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the
compound. Purity levels are often reported to be greater than 97%.[4]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 13C NMR are used to
confirm the chemical structure of the molecule. A patent provides the following spectral data:

o H NMR (500MHz, CDCls): &: 7.28 (d, 1H), 7.16 (s, 1H), 7.06 (d, 1H)
o 13C NMR (500Hz, CDCls): &: 140.4, 139.1, 129.7, 128.9, 77.8, 77.4, 44.5[6]

o Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation
pattern, further confirming the identity of the compound.

Visualized Workflows and Pathways
Synthesis Workflow: C-N/C-S Coupling

The following diagram illustrates the key steps in the synthesis of 2-(methylsulfonyl)-10H-
phenothiazine via a C-N/C-S coupling reaction.
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2-(methylsulfonyl)-10H-phenothiazine

Synthesis of 2-(methylsulfonyl)-10H-phenothiazine
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General Signaling Pathways Modulated by Phenothiazine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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